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Introduction and Principle

Radiation-induced graft polymerization is a powerful technique for modifying polymer surfaces to
introduce specific functional groups. These notes detail the application of this method to graft diallyl oxalate

(DAOXx) onto nylon 6 fabrics, creating an adsorbent material for extracting uranium from seawater [1].

The underlying principle leverages the ability of ionizing radiation (electron beam or gamma) to generate
free radicals on the polymer backbone. These radicals initiate polymerization, covalently bonding the DAOx
monomer to the substrate. The oxalate ion from the grafted chains forms strong complexes with the uranyl
ion (U022 ™), enabling selective adsorption from seawater. Reported stability constants (logf) for complexes
like [UO2(C204)] and [UO2(C204)2]2- are approximately 6.3 and 11.2, respectively, confirming

favorable complexation [1].

Experimental Protocol: DAOx Grafting onto Nylon 6
Fabrics

Materials and Reagents
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Category Specific Iltems
Monomer Diallyl Oxalate (DAOX)
Substrate Nylon 6 Winged Fibers fabric (e.g., from Allasso Industries)

Chemicals TWEEN 20 surfactant, Ethanol, Milli-Q water

Gases Argon (Ar), Nitrous Oxide (N20)

Equipment Vials, Paraffin film, Rotary agitator, Electron beam or gamma radiation source

Step-by-Step Grafting Procedure

Substrate Preparation: Cut nylon 6 fabric into pieces (e.g., ~20 mg squares).
Reaction Medium Preparation: Choose one of the following methods:
o Aqueous Method: Prepare a solution of TWEEN 20 surfactant and DAOX in deionized water.
Stir for at least one hour to form a stable dispersion [1].
o Neat Monomer Method: Use 1-2 mL of pure liquid DAOX [1].
Oxygen Removal: Place fabric pieces in vials with the chosen medium. Purge the vials with gas for
20 minutes.
o Use N20 for the Aqueous Method to convert hydrated electrons into hydroxyl radicals.
o Use Ar for the Neat Monomer Method [1].
Sealing: Wrap vial caps with paraffin film to limit oxygen diffusion [1].
Irradiation: Expose the vials to a radiation source.
o Radiation Type: Electron beam (e.g., ~10.5 MeV) or Gamma radiation.
o Setup: Use a mechanical turntable for uniform irradiation of multiple samples [1].
Post-Irradiation Processing:
o Dry the grafted fabrics.
o Weigh the dried fabrics to determine the Degree of Grafting (DoG).
Characterization: Verify grafting success through:
o XPS: Confirm the presence of oxalate on the fabric surface.
o Zeta Potential: Measure surface charge (expect a negative charge post-grafting) [1].

The workflow below visualizes the grafting and testing process.
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1. Grafting Process

2. Uranium Adsorption Test

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s1929053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability
Specifications & Pricing

Click to download full resolution via product page

Performance Evaluation and Key Results

Uranium Adsorption Testing Protocol

¢ Testing Setup: Rotate grafted fabrics in a rotary agitator with natural seawater spiked with uranium.
¢ Uranium Concentration: Test at 0.2 mg-L~* and 1.0 mg-L~* to simulate different conditions [1].
e Exposure Duration: A standard test duration is 7 days [1].

e Performance Analysis: The fraction of uranium removed from the solution is calculated to quantify
uptake efficiency. Energy-Dispersive X-ray Spectroscopy (EDS) is used to map the distribution of

adsorbed uranium on the polymer fibers [1].

Key Findings from Experimental Data

Effect on
Parameter . Notes
Grafting/Performance
Degree of Directly correlated with Higher DoG leads to higher uranium removal at both

Grafting (DoG)

Grafting
Medium

Dissolved Gas

performance

Impacts method and safety

Critical for reaction control

tested concentrations (0.2 & 1.0 mg-L~1) [1].

Aqueous dispersion requires surfactant; neat
monomer may offer higher grafting efficiency [1].

N20 used in agueous media to generate hydroxyl
radicals; Ar used in organic media to remove oxygen

[1].
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Critical Considerations for Researchers

e Monomer Characteristics: DAOXx contains two allyl groups, enabling cross-linking during
polymerization, which can enhance the stability of the grafted layer.

* Radiation Parameters: The dose and dose rate of radiation are critical but not explicitly detailed in
the available source. These must be optimized for the specific radiation source and target DoG.

e Adsorbent Regeneration: The application note focuses on uranium uptake capacity. Protocols for
eluting adsorbed uranium and regenerating the adsorbent for multiple uses are areas for further

development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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